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Compound of Interest

Compound Name: 1,3-Dichloropropane

Cat. No.: B093676

An In-depth Technical Guide to 1,3-Dichloropropane

This guide provides comprehensive technical information regarding the chemical compound
1,3-dichloropropane, tailored for researchers, scientists, and professionals in drug
development. It covers its fundamental molecular properties, detailed experimental protocols
for its synthesis and analysis, and a visual representation of a key synthetic pathway.

Core Molecular Information

Molecular Formula: C3sHeCl2[1][2][3][4]

Linear Formula: CI(CH2)sCI[1][3][5]

Molecular Weight: 112.99 g/mol [1][3][5] (also cited as 112.98 g/mol [2] and 112.986 g/mol [4])
Synonyms: Trimethylene dichloride, Propane, 1,3-dichloro-[2]

Chemical and Physical Properties

1,3-Dichloropropane is a colorless liquid with a characteristic sweet, chloroform-like odor.[2] It
is denser than water and not soluble in it.[2] The following table summarizes its key quantitative
properties for easy reference.
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Property Value Source(s)
Density 1.19 g/mL at 25 °C [1][5]
Boiling Point 120-122 °C [1][5]
Melting Point -99 °C [1][5]
Flash Point 36 °C (96.8 °F) - closed cup [5]
Refractive Index n20/D 1.448 [1][5]
Vapor Pressure 18.2 mmHg [2]

Vapor Density 3.90 (air=1) [2]

log Kow 2.00 [2]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 1,3-dichloropropane are crucial for

research and development. Below are protocols derived from established methods.

Synthesis of 1,3-Dichloropropane from 1,3-Propanediol

This protocol describes the synthesis of 1,3-dichloropropane via the reaction of 1,3-

propanediol with hydrochloric acid, using ammonium chloride as a catalyst.[6]

Materials:

Procedure:

1,3-Propanediol (322 g)
Ammonium chloride (5 g)
Water (400 g)

Hydrogen chloride (HCI) gas

1000 mL reaction flask equipped with an oil-water separator and condenser
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e Charge the 1000 mL reaction flask with 400 g of water, 5 g of ammonium chloride, and 322 g
of 1,3-propanediol.[6]

 Stir the mixture and raise the temperature to 60°C.[6]
e Begin bubbling HCI gas through the reaction mixture.[6]

o Continue passing HCI gas as the clear solution turns milky white. Increase the temperature
of the reaction mixture to 107°C to initiate reflux and liquid separation.[6]

o Maintain the reflux for 3 hours. The molar ratio of 1,3-propanediol to HCI gas should be
approximately 1:3.[6]

o As the reaction progresses, two layers will form in the oil-water separator. The upper layer is
the 1,3-dichloropropane product, which is collected. The lower aqueous phase is refluxed
back into the reaction flask.[6]

e The collected 1,3-dichloropropane can be further purified if necessary. This method has
been reported to yield a purity of 99.7% as determined by HPLC.[6]

Analytical Determination by Gas Chromatography-Mass
Spectrometry (GC/MS)

This protocol outlines a general procedure for the determination of 1,3-dichloropropane in
environmental or biological samples, based on common analytical practices.

Instrumentation:

e Gas Chromatograph (GC) equipped with a Mass Spectrometer (MS) detector and a suitable
capillary column (e.g., DB-VRX).[7]

e Purge and trap system for water or soil samples.[8]
Sample Preparation (for fruit/vegetable matrix):[7]

o Weigh approximately 10 g of a homogenized sample into a 50 mL vial.
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e Immediately add 10 mL of an extraction solution (e.g., hexane) containing a suitable internal
standard (e.g., 2-bromo-1-chloropropane).

» Seal the vial and shake mechanically for 15 minutes.
o Centrifuge the sample at 2500 rpm for 5 minutes to separate the layers.
o Transfer an aliquot of the organic (upper) layer into an autosampler vial for GC/MS analysis.

GC/MS Conditions:[7]

Injector Temperature: 200°C
« Injection Mode: Splitless
o Carrier Gas: Helium

o Oven Temperature Program: Start at 35°C, hold for 1 min; ramp to 130°C at 10°C/min; ramp
to 220°C at 60°C/min; hold at 220°C for 1 min.

o MS Interface Temperature: 230°C

» Detection: Monitor for characteristic ions of 1,3-dichloropropane (e.g., m/z 75 for
quantitation and m/z 112 for confirmation).[7]

Visualized Workflow: Synthesis of 1,3-
Dichloropropane

The following diagram illustrates the workflow for the synthesis of 1,3-dichloropropane as
described in the experimental protocol.
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Caption: Workflow for the synthesis of 1,3-Dichloropropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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